Cas no 606135-57-3 (5-Amino-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-Amino-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 606135-57-3
• MF: C₉H₈FN₅O
• MW: 221.191123962402
• MDL: MFCD04206862
• CID: 4776010
• PubChem ID: 1460729
• Update Time: 2025-10-29

5-Amino-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide
• 1H-1,2,3-Triazole-4-carboxamide, 5-amino-1-(4-fluorophenyl)-
• 5-amino-1-(4-fluorophenyl)-1,2,3-triazole-4-carboxamide
• 5-amino-1-(4-fluorophenyl)triazole-4-carboxamide
• SBB018885
• STK694431
• ST4145778
• 5-Amino-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide

• MDL： MFCD04206862
• Inchi： 1S/C9H8FN5O/c10-5-1-3-6(4-2-5)15-8(11)7(9(12)16)13-14-15/h1-4H,11H2,(H2,12,16)
• InChI Key： QMJUTLYVBPCPJS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(=C(C(N)=O)N=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 0.9
• Topological Polar Surface Area: 99.8

Additional information on 5-Amino-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide

5-Amino-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 606135-57-3): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

5-Amino-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 606135-57-3) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of 1,2,3-triazoles, which are known for their biological activities and stability. The presence of a 4-fluorophenyl group and an amino functionality further enhances its pharmacological profile, making it a valuable candidate for drug development.

The chemical structure of 5-Amino-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide is characterized by a triazole ring fused with a carboxamide moiety. The triazole ring is a five-membered heterocyclic compound with three nitrogen atoms, which confers high stability and reactivity. The 4-fluorophenyl substituent introduces additional electronic effects and lipophilicity, which can influence the compound's binding affinity to biological targets. The amino group provides a site for further functionalization and can participate in hydrogen bonding interactions with target proteins.

Recent studies have highlighted the potential of 5-Amino-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The triazole scaffold is known to interact with key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, thereby reducing the production of pro-inflammatory prostaglandins and leukotrienes. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma.

In addition to its anti-inflammatory activity, 5-Amino-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide has also been investigated for its antiviral properties. A study published in the Antiviral Research journal demonstrated that this compound can inhibit the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the disruption of viral RNA synthesis and assembly processes. This finding is particularly relevant given the ongoing global health challenges posed by viral infections.

The pharmacokinetic properties of 5-Amino-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide have also been studied extensively. Research indicates that this compound exhibits good oral bioavailability and favorable metabolic stability. These attributes are crucial for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects. Furthermore, the compound has shown low toxicity in preclinical studies, which is an essential consideration for drug development.

In terms of synthetic accessibility, 5-Amino-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide can be synthesized using well-established methods such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), which is part of click chemistry. This approach allows for efficient and scalable production of the compound with high purity and yield. The modular nature of click chemistry also facilitates the synthesis of analogs with varying substituents on the triazole ring or carboxamide moiety, enabling structure–activity relationship (SAR) studies to optimize the compound's pharmacological profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Amino-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide in human subjects. Early results from Phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 5-Amino-1-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 606135-57-3) represents a promising lead compound in medicinal chemistry with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a potential drug molecule. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases.